Cas no 1540896-34-1 (4-(1,3-dimethyl-1H-pyrazol-5-yl)-2-methylbutanoic acid)

• Product Name: 4-(1,3-dimethyl-1H-pyrazol-5-yl)-2-methylbutanoic acid
• CAS No: 1540896-34-1
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 6076597
• PubChem ID: 81008488
• Update Time: 2025-10-29

4-(1,3-dimethyl-1H-pyrazol-5-yl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-dimethyl-1H-pyrazol-5-yl)-2-methylbutanoic acid
• AKOS019577517
• EN300-1847809
• 1540896-34-1

• Inchi： 1S/C10H16N2O2/c1-7(10(13)14)4-5-9-6-8(2)11-12(9)3/h6-7H,4-5H2,1-3H3,(H,13,14)
• InChI Key： NARSDAJXWFEESC-UHFFFAOYSA-N
• SMILES： OC(C(C)CCC1=CC(C)=NN1C)=O

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 4-(1,3-dimethyl-1H-pyrazol-5-yl)-2-methylbutanoic acid

Comprehensive Overview of 4-(1,3-dimethyl-1H-pyrazol-5-yl)-2-methylbutanoic acid (CAS No. 1540896-34-1)

4-(1,3-dimethyl-1H-pyrazol-5-yl)-2-methylbutanoic acid, identified by its CAS number 1540896-34-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazole derivatives, which are renowned for their versatile applications in drug discovery and crop protection. The unique structural features of this molecule, including its 1,3-dimethylpyrazole moiety and 2-methylbutanoic acid side chain, contribute to its potential bioactivity and synthetic utility.

In recent years, the demand for pyrazole-based compounds has surged due to their role in developing targeted therapies and sustainable agrochemicals. Researchers are particularly interested in 4-(1,3-dimethyl-1H-pyrazol-5-yl)-2-methylbutanoic acid for its potential as a building block in medicinal chemistry. Its molecular structure allows for selective interactions with biological targets, making it a candidate for enzyme inhibition and receptor modulation. This aligns with the growing trend of precision medicine and personalized treatment approaches.

The synthesis of CAS No. 1540896-34-1 involves multi-step organic reactions, often starting from 1,3-dimethyl-1H-pyrazole and incorporating 2-methylbutanoic acid derivatives. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and purity. These methodologies are part of the broader shift toward green chemistry, emphasizing atom economy and reduced waste—a topic highly relevant to modern industrial practices.

From an application perspective, 4-(1,3-dimethyl-1H-pyrazol-5-yl)-2-methylbutanoic acid is investigated for its role in anti-inflammatory and metabolic disorder research. Its structural analogs have shown promise in modulating lipid metabolism and inflammatory pathways, addressing global health challenges like obesity and diabetes. Additionally, its agrochemical potential includes plant growth regulation and pest resistance, supporting the sustainable agriculture movement.

The compound’s physicochemical properties, such as solubility, stability, and logP, are critical for formulation development. These factors are frequently analyzed using computational modeling and high-throughput screening, reflecting the integration of AI-driven drug design in contemporary research. Such innovations are reshaping how scientists approach molecular optimization and lead compound identification.

In summary, 4-(1,3-dimethyl-1H-pyrazol-5-yl)-2-methylbutanoic acid (CAS 1540896-34-1) represents a compelling case study in the intersection of organic synthesis, pharmacology, and agrochemical science. Its relevance to healthcare advancements and environmental sustainability ensures continued interest from both academic and industrial sectors. As research progresses, this compound may unlock new opportunities in therapeutic development and crop innovation, aligning with the United Nations’ Sustainable Development Goals (SDGs).